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Compound of Interest

Compound Name: 3,5-Dihydroxybenzyl alcohol

Cat. No.: B135415

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential safety and logistical information for the proper
disposal of 3,5-Dihydroxybenzyl alcohol (CAS No. 29654-55-5), also known as 5-
(Hydroxymethyl)resorcinol.

Immediate Safety and Handling Precautions

Before handling 3,5-Dihydroxybenzyl alcohol, it is crucial to be aware of its potential hazards.
This chemical is classified as hazardous, causing skin irritation, serious eye irritation, and
possible respiratory irritation.[1][2] Adherence to the following safety protocols is mandatory:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including protective
gloves, clothing, and eye/face protection.[1][2][3] A dust mask, such as a type N95 (US), is
recommended to avoid inhalation.

o Ventilation: Use only in a well-ventilated area or outdoors to prevent the accumulation of dust
or vapors.[1][2][3]

o Avoid Contact: Take measures to avoid contact with skin and eyes, and do not breathe in the
dust.[1][2]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2][3]
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Spill and Accidental Release Measures

In the event of a spill, ensure adequate ventilation and wear appropriate personal protective
equipment.[1][3] Spilled material should be swept up and shoveled into suitable containers for
disposal.[1][2] Avoid generating dust during this process. Prevent the chemical from entering
drains, waterways, or soil.[3]

Proper Disposal Procedures

The disposal of 3,5-Dihydroxybenzyl alcohol must be conducted in accordance with all
applicable federal, state, and local regulations.[3] Improper disposal can pose a significant risk
to the environment.

Step-by-Step Disposal Guidance:

o Consult Regulations: Before initiating disposal, consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and to identify
approved waste disposal facilities.[1]

» Containerization: Place the waste material in a suitable, tightly closed container.[3] Ensure
the container is appropriately labeled with the chemical name and associated hazards.

o Waste Collection: Dispose of the contents and the container at an approved waste disposal
plant.[1][2][3][4] Do not dispose of the material in regular trash or pour it down the drain.[1]

» Professional Disposal Service: It is highly recommended to contract a licensed professional
waste disposal service to handle the collection and disposal of chemical waste.

 Alternative Disposal Method: In some jurisdictions and under specific conditions, it may be
permissible to dissolve or mix the material with a combustible solvent and incinerate it in a
chemical incinerator equipped with an afterburner and scrubber.[5] This should only be
performed by qualified personnel in a permitted facility.

Hazard Summary
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Hazard Classification

Description

Skin Corrosion/Irritation

Category 2: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation

Category 2: Causes serious eye irritation.[1][2]

Specific target organ toxicity (single exposure)

Category 3: May cause respiratory irritation.[1]

[2]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 3,5-

Dihydroxybenzyl alcohol.
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Start: 3,5-Dihydroxybenzyl
Alcohol for Disposal

Identify Hazards:
- Skin Irritant
- Eye Irritant
- Respiratory Irritant

Wear Appropriate PPE:
- Gloves
- Goggles
- Lab Coat
- Dust Mask

Consult Local, Regional, and
National Waste Regulations

Package in a Labeled,
Sealed Container

Dispose of at an Approved
Waste Disposal Plant

End: Safe and Compliant
Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 3,5-Dihydroxybenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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